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Compound of Interest

Compound Name: Antibacterial agent 83

Cat. No.: B15140008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 83, also identified as compound 17h, is a synthetic dihydrotriazine

derivative that has demonstrated significant promise as a potent antibacterial agent. This

technical guide provides a comprehensive overview of its chemical properties, synthesis,

antibacterial activity, and putative mechanism of action, presenting key data in a structured

format for researchers and professionals in the field of drug development.

Chemical Properties
A thorough analysis of available data has identified the key molecular identifiers for

Antibacterial agent 83.

Property Value

Molecular Formula C₁₁H₅Cl₂N₃O₂

Molecular Weight 282.08

CAS Number 2413865-92-4

Synonym Compound 17h
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Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Antibacterial agent
83 (compound 17h) is not publicly available in the referenced literature, it is described as a

member of a series of aryl-substituted dihydrotriazine derivatives. The general synthetic

pathway for this class of compounds involves the reaction of a substituted aromatic precursor

with a dihydrotriazine core. For the specific synthesis of compound 17h, a benzyl naphthalene

moiety is incorporated.

Antibacterial Activity
Antibacterial agent 83 has shown potent activity against a range of clinically relevant bacteria,

including drug-resistant strains.

Minimum Inhibitory Concentration (MIC)
The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values

for Antibacterial agent 83 against various bacterial strains.[1]

Bacterial Strain Type MIC (µg/mL)

Staphylococcus aureus 4220 Gram-positive 0.5

Quinolone-Resistant

Staphylococcus aureus

(QRSA) CCARM 3505

Gram-positive 0.5

Escherichia coli 1924 Gram-negative 0.5

Pseudomonas aeruginosa

2742
Gram-negative Inactive

Salmonella typhimurium 2421 Gram-negative Inactive

The data indicates that Antibacterial agent 83 exhibits a spectrum of activity comparable to

broad-spectrum antibiotics such as gatifloxacin and moxifloxacin, with notable efficacy against

both Gram-positive and some Gram-negative bacteria.[1] However, it is inactive against

Pseudomonas aeruginosa and Salmonella typhimurium.[1]
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Mechanism of Action
The precise mechanism of action for Antibacterial agent 83 has not been definitively

elucidated in the available literature. However, studies on structurally related dihydrotriazine

derivatives suggest a likely mode of action.

Putative Inhibition of Dihydrofolate Reductase (DHFR)
Several studies on similar dihydrotriazine compounds indicate that their antibacterial effects are

mediated through the inhibition of dihydrofolate reductase (DHFR).[2][3] DHFR is a crucial

enzyme in the folic acid synthesis pathway, which is essential for the production of nucleotides

and certain amino acids necessary for bacterial DNA synthesis and replication. Inhibition of this

pathway leads to bacterial cell death.

The proposed mechanism involves the binding of the dihydrotriazine scaffold to the active site

of the bacterial DHFR enzyme, preventing the binding of its natural substrate, dihydrofolate.

This disruption of the folate pathway is a well-established target for antibacterial drugs, such as

trimethoprim.

Experimental Protocols
Detailed experimental protocols for the synthesis and evaluation of Antibacterial agent 83 are

outlined in the primary research literature.

Determination of Minimum Inhibitory Concentration
(MIC)
The antibacterial activity of compound 17h was assessed by determining its Minimum Inhibitory

Concentration (MIC) using a serial dilution method in a 96-well microtiter plate.[4]

Bacterial Culture: The test bacteria were cultured in an appropriate broth medium to reach

the logarithmic growth phase.

Compound Dilution: A stock solution of Antibacterial agent 83 was prepared and serially

diluted in the growth medium within the wells of the microtiter plate.

Inoculation: Each well was inoculated with a standardized suspension of the test bacteria.
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Incubation: The plates were incubated under conditions suitable for the growth of the specific

bacterial strain.

MIC Determination: The MIC was determined as the lowest concentration of the compound

that completely inhibited visible bacterial growth.

Signaling Pathway and Logical Relationships
The following diagram illustrates the proposed mechanism of action for dihydrotriazine

derivatives, including Antibacterial agent 83.
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Caption: Proposed mechanism of action of Antibacterial Agent 83 via inhibition of

Dihydrofolate Reductase (DHFR).

The following diagram illustrates the general experimental workflow for evaluating the

antibacterial activity of a compound like Antibacterial Agent 83.
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Caption: Experimental workflow for the synthesis and antibacterial evaluation of Antibacterial
Agent 83.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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